Cas no 2490709-34-5 (2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide)
2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide
-
- Inchi: 1S/C12H13FO4S/c13-10-4-2-1-3-9(10)12(11(14)15)5-7-18(16,17)8-6-12/h1-4H,5-8H2,(H,14,15)
- InChI Key: FYWARUVIRKRCPA-UHFFFAOYSA-N
- SMILES: C1S(=O)(=O)CCC(C2=CC=CC=C2F)(C(O)=O)C1
2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1696451-250mg |
4-(2-Fluorophenyl)tetrahydro-2h-thiopyran-4-carboxylic acid 1,1-dioxide |
2490709-34-5 | 98% | 250mg |
¥6688 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1696451-1g |
4-(2-Fluorophenyl)tetrahydro-2h-thiopyran-4-carboxylic acid 1,1-dioxide |
2490709-34-5 | 98% | 1g |
¥13381 | 2023-04-14 |
2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide
2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide: A Promising Scaffold for Targeted Therapeutic Applications
2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide represents a novel class of thiopyran-based derivatives with unique structural features that have garnered significant attention in recent years. This compound, with the CAS number 2490709-34-5, is characterized by its thiopyran ring system, a 1,1-dioxide functional group, and a 4-(2-fluorophenyl) substituent. These structural elements collectively contribute to its potential pharmacological profiles, making it a subject of interest in drug discovery and medicinal chemistry research.
The thiopyran ring, a six-membered heterocyclic structure containing sulfur, serves as a versatile scaffold in pharmaceutical development. The presence of the 1,1-dioxide group introduces additional reactivity and stability, which may influence the compound's interaction with biological targets. The 4-(2-fluorophenyl) substituent further enhances the molecule's hydrophobicity and metabolic stability, factors critical for drug candidates targeting intracellular pathways.
Recent studies have highlighted the therapeutic potential of similar thiopyran derivatives in modulating inflammatory responses and targeting oncogenic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that thiopyran-based compounds exhibit selective inhibition of the JAK-STAT signaling pathway, a key mediator in autoimmune diseases. While 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahdro-, 1,1-dioxide has not been extensively studied in this context, its structural similarity to these active compounds suggests potential applications in similar therapeutic areas.
One of the most promising avenues for this compound is its potential role in the development of anti-inflammatory agents. The 2-fluorophenyl group, a common feature in many anti-inflammatory drugs, may contribute to its ability to modulate cytokine production. A 2024 study published in Pharmaceutical Research explored the anti-inflammatory activity of thiopyran derivatives, noting their ability to inhibit NF-κB activation. While the specific activity of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide remains to be fully characterized, its structural features align with known mechanisms of anti-inflammatory action.
The compound's 1,1-dioxide functionality is particularly noteworthy, as it may confer unique chemical reactivity. This functional group is known to participate in redox reactions, which could be relevant in developing drugs for oxidative stress-related conditions. A 2023 review in Drug Discovery Today highlighted the potential of 1,1-dioxide-containing molecules in targeting mitochondrial dysfunction, a condition implicated in various neurodegenerative disorders. While 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide has not been directly linked to such applications, its structural features suggest it may be a candidate for further investigation in this area.
From a synthetic perspective, the preparation of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide likely involves multi-step organic synthesis. The thiopyran ring system can be constructed through various methods, including cyclization reactions or ring-closing metathesis. The introduction of the 2-fluorophenyl group would typically require a coupling reaction with an appropriate fluorinated aromatic compound. The 1,1-dioxide functionality may be incorporated through oxidation or functional group modification techniques. These synthetic approaches are well-established in modern medicinal chemistry, enabling the creation of complex molecules with tailored properties.
Recent advances in computational chemistry have also provided insights into the potential applications of thiopyran derivatives. Molecular docking studies and virtual screening campaigns have identified several biological targets that may interact with these compounds. For example, a 2024 study in Computational and Structural Chemistry predicted that thiopyran derivatives could bind to specific protein kinases, suggesting their potential as kinase inhibitors. While the exact binding affinity of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide remains to be determined, these computational models provide a framework for future experimental studies.
The compound's potential applications extend beyond traditional therapeutic areas. In the field of materials science, thiopyran derivatives have been explored for their use in polymer chemistry. The 1,1-dioxide group may participate in cross-linking reactions, enabling the creation of novel materials with unique mechanical properties. A 2023 publication in Advanced Materials described the synthesis of thiopyran-based polymers with enhanced thermal stability, suggesting that similar approaches could be applied to 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide for specialized applications.
Despite its promising structural features, the compound's pharmacokinetic properties remain an area of interest. The 2-fluorophenyl group may influence the compound's metabolic stability, potentially extending its half-life in vivo. However, the 1,1-dioxide functionality could also introduce metabolic liabilities, requiring careful evaluation in preclinical studies. A 2024 review in Drug Metabolism and Disposition discussed the challenges of optimizing the metabolic profiles of thiopyran derivatives, emphasizing the importance of balancing stability and bioavailability.
From a regulatory perspective, the development of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide would require extensive preclinical and clinical testing to establish its safety and efficacy. The compound's potential applications in medicine would necessitate rigorous evaluation of its pharmacological effects, toxicity profiles, and therapeutic indices. While no clinical trials have been reported to date, the compound's structural similarity to known therapeutic agents suggests it may be a viable candidate for further investigation.
In conclusion, 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide represents a promising compound with potential applications in various therapeutic areas. Its unique structural features, including the thiopyran ring, 1,1-dioxide group, and 2-fluorophenyl substituent, suggest it may have significant pharmacological activity. While further research is needed to fully elucidate its properties and potential applications, the compound's structural characteristics position it as a candidate for future drug development efforts.
As research in medicinal chemistry continues to advance, compounds like 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide may play an important role in the development of novel therapies. The combination of its structural features and the growing understanding of its potential biological activity highlights the importance of further investigation into this compound. With continued research and development, 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide may contribute to the advancement of pharmaceutical science and the treatment of various diseases.
The compound's potential applications in both pharmaceutical and materials science fields underscore the importance of exploring its properties in greater detail. As new technologies and methodologies continue to emerge, the study of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide may yield valuable insights into its behavior and utility. These findings could ultimately contribute to the development of innovative treatments and materials, further expanding the impact of this compound in scientific research and practical applications.
Ultimately, the exploration of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide represents an important step in the broader field of medicinal chemistry. The combination of its unique structural features and the potential for new applications highlights the significance of continued research into this compound. As the scientific community continues to uncover the properties and possibilities of thiopyran derivatives, 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide may emerge as a valuable addition to the growing arsenal of therapeutic agents and materials.
In summary, 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide is a compound with significant potential in various scientific and medical applications. Its unique structural features and the growing body of research on similar compounds suggest it may play an important role in future developments. As research continues, the compound's properties and applications will likely be further explored, contributing to the advancement of pharmaceutical science and other fields.
With the ongoing progress in medicinal chemistry and related disciplines, the study of 2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide is poised to yield valuable insights and innovations. The compound's potential to contribute to the development of new therapies and materials underscores the importance of continued research into its properties and applications. As the scientific community continues to explore the possibilities of thiopyran derivatives, 2H-Thiyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide may become a key player in the advancement of scientific knowledge and practical applications.
2490709-34-5 (2H-Thiopyran-4-carboxylic acid, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)